3-(5-Bromopyrimidin-2-yl)aniline
Cat. No. B1400952
CAS No.:
1339681-12-7
M. Wt: 250.09 g/mol
InChI Key: ZZJGZLKYFDQWAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09216991B2
Procedure details
A mixture of 5-Bromo-2-iodo-pyrimidine (9.0 g; 31.6 mmol; 1.0 eq.), 3-aminophenyl boronic acid (4.3 g; 31.6 mmol; 1.0 eq.), K2CO3 (17.5 g; 126.4 mmol; 4.0 eq.) and Pd(PPh3)4 (1.83 g; 1.58 mmol; 0.05 eq.) in water/dioxane (67:135 mL) was heated overnight at 100° C. The reaction mixture was then diluted with EtOAc and organic phase was washed with water, dried over magnesium sulfate, filtered and concentrated to give the title compound as a beige solid (7.6 g; 96%). HPLC (Condition A): Rt 1.90 min (purity 78.0%). MS (ESI+): 250.1.
Name
Yield
96%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[N:4][C:5](I)=[N:6][CH:7]=1.[NH2:9][C:10]1[CH:11]=[C:12](B(O)O)[CH:13]=[CH:14][CH:15]=1.C([O-])([O-])=O.[K+].[K+]>O.O1CCOCC1.CCOC(C)=O.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[Br:1][C:2]1[CH:3]=[N:4][C:5]([C:14]2[CH:15]=[C:10]([CH:11]=[CH:12][CH:13]=2)[NH2:9])=[N:6][CH:7]=1 |f:2.3.4,5.6,^1:41,43,62,81|
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Inputs
Step One
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Name
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|
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Quantity
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9 g
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|
Type
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reactant
|
|
Smiles
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BrC=1C=NC(=NC1)I
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Name
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|
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Quantity
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4.3 g
|
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Type
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reactant
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Smiles
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NC=1C=C(C=CC1)B(O)O
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Name
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|
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Quantity
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17.5 g
|
|
Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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|
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Quantity
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135 mL
|
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Type
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solvent
|
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Smiles
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O.O1CCOCC1
|
|
Name
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|
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Quantity
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1.83 g
|
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Type
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catalyst
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Smiles
|
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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|
Smiles
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
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BrC=1C=NC(=NC1)C=1C=C(N)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.6 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
